N-(4-methoxyphenyl)-N-methyl-1,2-benzisothiazol-3-amine 1,1-dioxide

• IUPAC Name: N-(4-methoxyphenyl)-N-methyl-1,1-dioxo-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C15H14N2O3S/c1-17(11-7-9-12(20-2)10-8-11)15-13-5-3-4-6-14(13)21(18,19)16-15/h3-10H,1-2H3
• InChI Key: LLZMQRONMABMKW-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)OC)C2=NS(=O)(=O)C3=CC=CC=C32
• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol

Description

N-(4-methoxyphenyl)-N-methyl-1,2-benzisothiazol-3-amine 1,1-dioxide, also known as MMB-FUBINACA, is a synthetic cannabinoid that has gained popularity among drug users due to its potent psychoactive effects. However,

Mechanism of Action

The exact mechanism of action of N-(4-methoxyphenyl)-N-methyl-1,2-benzisothiazol-3-amine 1,1-dioxide is not fully understood, but it is believed to exert its effects through activation of the CB1 receptor. This leads to an increase in intracellular calcium levels, which ultimately results in the modulation of various neurotransmitter systems. This compound has been shown to produce potent psychoactive effects, including euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as induce hypothermia. This compound has also been found to produce a variety of behavioral effects, including sedation, ataxia, and catalepsy.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-N-methyl-1,2-benzisothiazol-3-amine 1,1-dioxide has several advantages for lab experiments. It is a readily available compound that has been extensively studied, making it a useful tool for investigating the endocannabinoid system. However, its potent psychoactive effects can also be a limitation, as it may confound the interpretation of results.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-N-methyl-1,2-benzisothiazol-3-amine 1,1-dioxide. One area of interest is its potential therapeutic applications. Due to its potent effects on the endocannabinoid system, this compound may have potential as a treatment for various conditions, including pain, anxiety, and inflammation. Additionally, further research is needed to fully understand the mechanism of action of this compound, as well as its long-term effects on the body.

Synthesis Methods

N-(4-methoxyphenyl)-N-methyl-1,2-benzisothiazol-3-amine 1,1-dioxide can be synthesized through a multi-step process, starting with the reaction of 4-methoxybenzyl chloride with N-methyl-1,2-benzisothiazol-3-amine. This intermediate is then oxidized to form the desired compound, this compound. The synthesis of this compound has been extensively studied and optimized, making it a readily available compound for research purposes.

Scientific Research Applications

N-(4-methoxyphenyl)-N-methyl-1,2-benzisothiazol-3-amine 1,1-dioxide has been used in various scientific studies, primarily to investigate its effects on the endocannabinoid system. It has been shown to act as a potent agonist at the CB1 receptor, with a binding affinity similar to that of the well-known synthetic cannabinoid, JWH-018. This compound has also been found to exhibit selectivity for the CB1 receptor over the CB2 receptor.